776-86-3

Isoscopoletin

In Stock

• CAS RN:
• 776-86-3

• Formula:
• C10H8O4

• InChI:
• InChI=1S/C10H8O4/c1-13-9-5-8-6(4-7(9)11)2-3-10(12)14-8/h2-5,11H,1H3

• InChIKey:
• SYTYLPHCLSSCOJ-UHFFFAOYSA-N

• Isoscopoletin is a coumarin that has been found in D. fragrans and has diverse biological activities and is an active metabolite of scoparone. It is formed from scoparone by the cytochrome P450 (CYP) isoform Cyp2c29 in mouse liver microsomes. Isoscopoletin is cytotoxic to A549 lung, MCF-7 breast, and HepG2 liver cancer cells (IC50s = 5.25, 8.58, and 4.76 µM, respectively). It is active against Gram-positive and Gram-negative bacteria, including S. aureus and E. coli, respectively, as well as the plant pathogenic fungus A. niger, in agar diffusion assays. Isoscopoletin inhibits 15-lipoxygenase (15-LO;  IC50 = 15.1 µM) and reduces paw thickness in a rat model of carrageenan-induced paw edema when administered at a dose of 0.1 mg/kg.
  Isoscopoletin analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.

Methyl 2-acetylheptanoate

• CAS RN:
• 68776-86-3

• Formula:
• C10H18O3

• InChI:
• InChI=1S/C10H18O3/c1-4-5-6-7-9(8(2)11)10(12)13-3/h9H,4-7H2,1-3H3

• InChIKey:
• SIQGUWOXOTYXHP-UHFFFAOYSA-N

• Methyl 2-acetylheptanoate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.

N-((((5-Chloro-2-hydroxyphenyl)methyl)amino)carbonyl)-2,2,2-trifluoroacetamide

• CAS RN:
• 160776-86-3

• Formula:
• C16H12ClF3N2O3

• InChI:
• InChI=1S/C16H12ClF3N2O3/c17-10-6-7-12(23)11(8-10)13(9-4-2-1-3-5-9)21-15(25)22-14(24)16(18,19)20/h1-8,13,23H,(H2,21,22,24,25)

• InChIKey:
• ZQHKBEQQBFPOGJ-UHFFFAOYSA-N

• N-((((5-Chloro-2-hydroxyphenyl)methyl)amino)carbonyl)-2,2,2-trifluoroacetamide, also known as N-((((5-Chloro-2-hydroxyphenyl)methyl)amino)carbonyl)-2,2,2-trifluoroacetamide, is a useful research compound. Its molecular formula is C16H12ClF3N2O3 and its molecular weight is 372.72 g/mol. The purity is usually 95%.